Cas no 86735-53-7 (4-methoxy-N,2-dimethylaniline)

• Product Name: 4-methoxy-N,2-dimethylaniline
• CAS No: 86735-53-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2114486
• PubChem ID: 14567814
• Update Time: 2025-06-12

4-methoxy-N,2-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N,2-dimethylBenzenamine
• 4-methoxy-N,2-dimethylaniline
• 4-methoxy-N,2-dimethylaniline hydrochloride
• N,2-dimethyl-4-(methyloxy)aniline
• 988-968-9
• AKOS012167095
• 86735-53-7
• MZMCAKDBWLUQPE-UHFFFAOYSA-N
• DA-39186
• SCHEMBL2204875
• EN300-1253847
• 1208091-01-3
• ALBB-033784

• Inchi： 1S/C9H13NO/c1-7-6-8(11-3)4-5-9(7)10-2/h4-6,10H,1-3H3
• InChI Key： MZMCAKDBWLUQPE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC

Computed Properties

• Exact Mass: 151.099714038Da
• Monoisotopic Mass: 151.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methoxy-N,2-dimethylaniline

Introduction to 4-methoxy-N,2-dimethylaniline (CAS No. 86735-53-7)

4-methoxy-N,2-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 86735-53-7, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the aniline derivative family, characterized by its aromatic ring structure substituted with various functional groups. The presence of both a methoxy group and dimethylamino substituents on the benzene ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The molecular structure of 4-methoxy-N,2-dimethylaniline consists of a benzene core with an electron-donating methoxy group at the 4-position and two methyl groups attached to the nitrogen atom at the 2-position. This configuration enhances its reactivity and versatility, enabling its use in diverse chemical transformations. The compound’s solubility profile and stability under various conditions make it suitable for both laboratory-scale synthesis and industrial applications.

In recent years, there has been growing interest in aniline derivatives due to their broad spectrum of biological activities. 4-methoxy-N,2-dimethylaniline has been studied for its potential role in the development of novel pharmaceutical agents. Researchers have explored its derivatives as intermediates in synthesizing bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties. The methoxy and dimethylamino groups contribute to the compound’s ability to interact with biological targets, making it a promising scaffold for drug design.

One of the most compelling aspects of 4-methoxy-N,2-dimethylaniline is its utility in heterocyclic chemistry. Heterocyclic compounds are essential in medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. The dimethylamino group facilitates nucleophilic substitution reactions, allowing for the introduction of additional functional groups that can enhance pharmacological activity. This flexibility has led to several studies investigating its incorporation into more complex molecular frameworks.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving 4-methoxy-N,2-dimethylaniline. Molecular modeling studies have predicted optimal reaction conditions and intermediates, aiding chemists in designing efficient synthetic routes. These computational insights have been particularly valuable in optimizing yields and minimizing side reactions, thereby improving the scalability of processes involving this compound.

The pharmaceutical industry has shown particular interest in aniline derivatives for their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 4-methoxy-N,2-dimethylaniline, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways without affecting other proteins. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against specific kinases, warranting further investigation.

Another area where 4-methoxy-N,2-dimethylaniline has found utility is in materials science. The compound’s aromatic nature and functional groups make it suitable for synthesizing polymers and organic electronic materials. Researchers have explored its use as a monomer or intermediate in creating conductive polymers, which are essential components in flexible electronics and solar cells. The ability to tune the electronic properties of these materials through structural modifications holds promise for future technological advancements.

In conclusion, 4-methoxy-N,2-dimethylaniline (CAS No. 86735-53-7) is a versatile compound with significant potential across multiple domains of chemistry and pharmacology. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.